Cas no 332392-06-0 (N-(4-Methoxyphenyl)-1-phenylcyclopentane-1-carboxamide)

• Product Name: N-(4-Methoxyphenyl)-1-phenylcyclopentane-1-carboxamide
• CAS No: 332392-06-0
• MF: C₁₉H₂₁NO₂
• MW: 295.37554526329
• CID: 5020272
• Update Time: 2025-10-30

N-(4-Methoxyphenyl)-1-phenylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-1-phenylcyclopentane-1-carboxamide
• Oprea1_257338
• Oprea1_719676
• MLS000712391
• N-(4-METHOXYPHENYL)(PHENYLCYCLOPENTYL)FORMAMIDE
• HMS2689E03
• STK831304
• SMR000282158
• ST50009955
• N-(4-methoxyphenyl)(phenylcyclopentyl)carboxamide
• N-(4-methoxyphenyl)-1-phenylcyclopentanecarboxamide
• N-(4-Methoxyphenyl)-1-phenylcyclopentane-1-carboxamide

• Inchi： 1S/C19H21NO2/c1-22-17-11-9-16(10-12-17)20-18(21)19(13-5-6-14-19)15-7-3-2-4-8-15/h2-4,7-12H,5-6,13-14H2,1H3,(H,20,21)
• InChI Key： JWOPHQBMGQDNIP-UHFFFAOYSA-N
• SMILES： O=C(C1(C2C=CC=CC=2)CCCC1)NC1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• XLogP3: 4.1
• Topological Polar Surface Area: 38.3

Additional information on N-(4-Methoxyphenyl)-1-phenylcyclopentane-1-carboxamide

N-(4-Methoxyphenyl)-1-Phenylcyclopentane-1-carboxamide: A Comprehensive Overview

N-(4-Methoxyphenyl)-1-Phenylcyclopentane-1-carboxamide, with the CAS number 332392-06-0, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amides and is characterized by its unique structural features, which include a cyclopentane ring, a phenyl group, and a methoxyphenyl substituent. These structural elements contribute to its potential biological activities and pharmacological properties.

The synthesis of N-(4-Methoxyphenyl)-1-Phenylcyclopentane-1-carboxamide typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-methoxyaniline with 1-phenylcyclopentanecarboxylic acid chloride. The resulting product is then purified using standard techniques such as recrystallization or column chromatography. The purity and structural integrity of the compound are confirmed using various analytical methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

In recent years, N-(4-Methoxyphenyl)-1-Phenylcyclopentane-1-carboxamide has been studied for its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory conditions. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that N-(4-Methoxyphenyl)-1-Phenylcyclopentane-1-carboxamide effectively inhibited the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

Beyond its anti-inflammatory effects, N-(4-Methoxyphenyl)-1-Phenylcyclopentane-1-carboxamide has also shown potential as an anticonvulsant agent. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound significantly reduced seizure activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, which plays a crucial role in seizure control.

The pharmacokinetic properties of N-(4-Methoxyphenyl-1-carboxamide have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing. Additionally, it has low toxicity and minimal side effects, making it a promising candidate for further clinical development.

In terms of safety and toxicity, N-(4-<-strong>Methoxyphenyl-1-strong Phenylcyclopentane-1-strong carboxamide has undergone rigorous testing in both in vitro and in vivo models. Toxicity studies have demonstrated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for use in human clinical trials.

The future research directions for N-(4-strong Methoxyphenyl-1-strong Phenylcyclopentane-1-strong carboxamide include further exploration of its mechanism of action, optimization of its chemical structure to enhance efficacy and reduce potential side effects, and evaluation in larger-scale clinical trials. Additionally, there is growing interest in combining this compound with other therapeutic agents to develop more effective treatment regimens for complex diseases such as chronic pain and epilepsy.

In conclusion, N-(4-strong Methoxyphenyl-1-strong Phenylcyclopentane-1-strong carboxamide (CAS number 332392-06-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry and pharmaceutical sciences.